Cas no 1538971-97-9 (2,5-dimethyloctanoic acid)
2,5-dimethyloctanoic acid structure
Product Name:2,5-dimethyloctanoic acid
CAS No:1538971-97-9
MF:C10H20O2
MW:172.264603614807
CID:5601874
PubChem ID:81009366
Update Time:2023-08-26
2,5-dimethyloctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyloctanoic acid
- SCHEMBL22500675
- AKOS019578448
- 1538971-97-9
- EN300-1854960
-
- Inchi： 1S/C10H20O2/c1-4-5-8(2)6-7-9(3)10(11)12/h8-9H,4-7H2,1-3H3,(H,11,12)
- InChI Key： GMQQCOYAGZTOEF-UHFFFAOYSA-N
- SMILES： OC(C(C)CCC(C)CCC)=O
Computed Properties
- Exact Mass: 172.146329876g/mol
- Monoisotopic Mass: 172.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
2,5-dimethyloctanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854960-0.05g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1854960-0.1g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1854960-0.25g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1854960-0.5g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1854960-1.0g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1854960-2.5g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1854960-5.0g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1854960-10.0g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1854960-1g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1854960-5g |
2,5-dimethyloctanoic acid |
1538971-97-9 | 5g |
$2235.0 | 2023-09-18 |
2,5-dimethyloctanoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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